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Compound of Interest

Compound Name: 4-Methoxy-5-methylpyrimidine
CAS No.: 17758-12-2
Cat. No.: B096741
Get Quote
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Executive Summary

4-Methoxy-5-methylpyrimidine (CAS: 17758-12-2) is a pyrimidine derivative characterized by
a methoxy group at the C4 position and a methyl group at the C5 position.[1] It serves as a vital
building block in medicinal chemistry, particularly in the synthesis of Janus Kinase (JAK)
inhibitors and other signal transduction modulators. This guide synthesizes experimental data
and predictive models to establish its physical properties, synthesis protocols, and handling
requirements.

Chemical Identity & Structural Analysis

The compound features a pyrimidine ring with electron-donating substituents (methoxy and
methyl), which influence its reactivity in nucleophilic aromatic substitutions and its solubility
profile.
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Attribute Detail

IUPAC Name 4-Methoxy-5-methylpyrimidine

CAS Registry Number 17758-12-2

Molecular Formula CeHsN20

Molecular Weight 124.14 g/mol

SMILES COC1=NC=NC=C1C

InChl Key MEISPSUQMACRLO-UHFFFAOYSA-N

Physicochemical Properties

The following data consolidates available experimental observations with high-confidence
predictive models (ACD/Labs, EPISuite) where specific experimental values for this
intermediate are not publicly indexed.

Table 1: Physical Constants

Property Value /| Range Condition /| Method

Physical State Liquid At 25°C [1]

Boiling Point (Predicted) 174°C + 15°C At 760 mmHg [2]

Melting Point < 20°C Liquid at room temperature

Density (Predicted) 1.08 £ 0.1 g/cm3 At 20°C

Flash Point (Predicted) 62°C £ 5°C Closed Cup

Solubility Soluble DCM, Methanol, Ethyl Acetate,
DMSO

pKa (Predicted) ~2.5-3.0 Pyrimidine N1 protonation

Technical Insight: Unlike its solid chlorinated precursor (4-chloro-5-methylpyrimidine, MP ~50-
60°C), the introduction of the methoxy group lowers the melting point, resulting in a liquid at
ambient conditions. The boiling point is elevated relative to unsubstituted pyrimidine (124°C)
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due to the increased molecular weight and dipole interactions introduced by the methoxy and
methyl substituents.

Synthesis & Purification Protocol

The most robust route for accessing high-purity 4-methoxy-5-methylpyrimidine is via
nucleophilic aromatic substitution (SnAr) of 4-chloro-5-methylpyrimidine.

Reaction Mechanism

The reaction involves the attack of the methoxide anion (MeO~) at the electron-deficient C4
position of the pyrimidine ring. The chloride acts as the leaving group. The presence of the C5-
methyl group provides slight steric hindrance but does not significantly impede the reaction at
elevated temperatures.

Experimental Workflow

Reagents:

e Substrate: 4-Chloro-5-methylpyrimidine (1.0 eq)

e Nucleophile: Sodium Methoxide (NaOMe) (1.1 - 1.5 eq)
e Solvent: Anhydrous Methanol (MeOH)

Step-by-Step Protocol:

Preparation: Dissolve 4-chloro-5-methylpyrimidine in anhydrous methanol under an inert
atmosphere (N2 or Ar).

o Addition: Slowly add sodium methoxide (solid or 25% solution in MeOH) at 0°C to control the
exotherm.

o Reaction: Allow the mixture to warm to room temperature, then reflux (65°C) for 2—4 hours.
Monitor by TLC (Hexane:EtOAc 7:3) or LC-MS.

e Quench: Cool the mixture and concentrate under reduced pressure to remove bulk
methanol.
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o Workup: Resuspend the residue in Dichloromethane (DCM) and wash with water (2x) and
brine (1x).

» Drying: Dry the organic phase over anhydrous Na:=SOu4, filter, and concentrate.
 Purification:
o Primary: Vacuum distillation (if scale >10gq).

o Secondary: Flash column chromatography (SiO2z, Gradient 0-30% EtOAc in Hexanes).

Process Visualization

The following diagram illustrates the critical path for synthesis and isolation.
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Caption: Figure 1. Synthesis workflow for 4-Methoxy-5-methylpyrimidine via nucleophilic
substitution.

Applications in Drug Development

4-Methoxy-5-methylpyrimidine is a "privileged scaffold” in medicinal chemistry. Its structural
features allow it to serve as a core for:

¢ JAK Inhibitors: The pyrimidine ring mimics the adenine base of ATP, allowing it to bind to the
ATP-binding pocket of Janus Kinases. The C4-methoxy group can be displaced by amines in
subsequent steps to introduce diversity.

» Antimetabolites: Derivatives are explored for their potential to interfere with DNA/RNA
synthesis in oncology.

e Agrochemicals: Used as an intermediate in the synthesis of pyrimidine-based herbicides.

Structure-Activity Relationship (SAR) Logic

The C5-methyl group is critical for selectivity. In many kinase inhibitors, this small hydrophobic
group fits into a specific "gatekeeper" region or hydrophobic pocket within the enzyme,
improving potency compared to the unsubstituted analog.

C4-Methoxy
(Leaving Group / H-Bond Acceptor)

Electronic Tuning Interaction

Pyrimidine Core
(Scaffold)

Target Binding
(e.g., JAK Kinase ATP Pocket)

Steric Fit Selectivity Filter

C5-Methyl
(Hydrophobic/Selectivity)

Click to download full resolution via product page

Caption: Figure 2. Structural role of substituents in kinase inhibitor design.

References
e Google Patents.Patent EP2338888A1: Imidazopyridine derivatives as JAK inhibitors.

(Describes the use of 2-chloro-4-methoxy-5-methylpyrimidine and related synthesis logic).
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e PubChem.Compound Summary for Related Pyrimidines. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.135292-35-2|2-Chloro-4-methoxy-5-methylpyrimidine|BLD Pharm [bldpharm.com]

» To cite this document: BenchChem. [Technical Whitepaper: Physicochemical Profiling of 4-
Methoxy-5-methylpyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096741/docs#technical-whitepaper-physicochemical-
profiling-of-4-methoxy-5-methylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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